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Compound of Interest

Compound Name: 4-Bromo-2,3-dimethylbenzoic acid

Cat. No.: B1524940 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Bromo-2,3-dimethylbenzoic Acid and

Structurally Related Halogenated Aromatic Compounds

This guide provides a comprehensive overview of the essential safety protocols for 4-Bromo-
2,3-dimethylbenzoic acid. In the absence of a specific Safety Data Sheet (SDS) for this

compound in the conducted literature search, this document synthesizes critical safety

information from SDSs of structurally analogous compounds, including 4-Bromo-2-

methylbenzoic acid, 4-Bromo-3,5-dimethylbenzoic acid, and other halogenated benzoic acid

derivatives. This approach ensures a robust and cautious framework for handling, grounded in

established data for similar chemical entities. Researchers must, however, always consult the

specific SDS provided by the chemical supplier before commencing any work.

Hazard Identification and GHS Classification
Based on an analysis of related brominated benzoic acid derivatives, 4-Bromo-2,3-
dimethylbenzoic acid should be handled as a hazardous substance with the potential for

significant acute and chronic health effects. The Globally Harmonized System (GHS)

classifications for analogous compounds provide a strong predictive framework for its potential

hazards.

Anticipated GHS Classification:
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Hazard Class Category Hazard Statement Source Analogy

Acute Toxicity, Oral Category 3 or 4

H301: Toxic if

swallowed or H302:

Harmful if swallowed.

[1][2][3]

4-Bromo-2-

methylbenzoic acid is

classified as Acute

Toxicity - Oral,

Category 3[1]. 4-

Bromo-3,5-

dimethylbenzoic acid

and 4-Bromobenzoic

acid are classified as

Category 4.[2][4]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.[2][5][6][7]

This is a common

classification for

halogenated benzoic

acids.

Serious Eye

Damage/Eye Irritation
Category 2 / 2A

H319: Causes serious

eye irritation.[2][5][6]

[7]

Consistently listed for

similar compounds.

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

H335: May cause

respiratory irritation.[2]

[5][7]

Associated with irritant

dusts and vapors.

Signal Word:Danger[1] or Warning[2][5]

Hazard Pictograms:

(Skull and Crossbones, Exclamation Mark)

Physical and Chemical Properties
While specific data for 4-Bromo-2,3-dimethylbenzoic acid is limited, the properties of its

isomers and related compounds are useful for anticipating its physical behavior.
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Property Value Compound Source

Molecular Formula C₉H₉BrO₂
4-Bromo-2,3-

dimethylbenzoic acid
N/A

Molecular Weight 229.07 g/mol

4-Bromo-3,5-

dimethylbenzoic

acid[7]

PubChem[7]

Appearance
Solid, crystalline

powder (anticipated)

General class of

benzoic acids[8][9]

Flinn Scientific,

VelocityEHS[8][9]

Melting Point 180-184 °C
4-Bromo-2-

methylbenzoic acid
Sigma-Aldrich

Solubility

Slightly soluble in

water; soluble in

alcohol and diethyl

ether (anticipated).[10]

4-Bromobenzoic

acid[10]
Sigma-Aldrich[10]

Safe Handling and Storage Protocols
A proactive approach to exposure minimization is paramount when working with halogenated

aromatic compounds. The principles of the hierarchy of controls should be applied, prioritizing

engineering controls, followed by administrative controls and, finally, personal protective

equipment (PPE).

Engineering Controls: The Primary Barrier
Chemical Fume Hood: All weighing, transferring, and experimental manipulations involving

4-Bromo-2,3-dimethylbenzoic acid must be conducted within a properly functioning and

certified chemical fume hood.[11][12][13] This is the most critical engineering control to

prevent inhalation of dust or vapors.[11]

Ventilation: Ensure adequate general laboratory ventilation to maintain low background

concentrations of airborne contaminants.[5]

Administrative Controls & Work Practices
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Designated Area: Establish a designated area within the laboratory specifically for working

with this compound.[12]

Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[5][8][13] Do not eat, drink, or smoke in areas where this chemical is handled or

stored.[1][2]

Minimizing Dust: Handle the solid material carefully to minimize dust generation.[5][8]

Personal Protective Equipment (PPE): The Final Defense
Eye and Face Protection: Wear chemical safety goggles with side shields conforming to

EN166 (EU) or NIOSH (US) standards.[1] A face shield may be required for splash-prone

operations.[14]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber) are mandatory. Inspect gloves for

integrity before each use and change them frequently.[11]

Lab Coat: A flame-resistant lab coat or chemically impervious apron must be worn.[11][14]

Respiratory Protection: In situations where a fume hood is not available or if exposure limits

are exceeded, a NIOSH-approved respirator with appropriate cartridges for organic vapors

and particulates must be used.[1][11]

Storage Requirements
Container: Store in a tightly closed, properly labeled container.[2][5][12][15]

Location: Keep in a cool, dry, and well-ventilated area away from direct sunlight and heat

sources.[5][8][12]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[6]

[8][12][15]

Experimental Workflow and Safety Logic

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Benzoic-Acid_2024-06-27.docx
https://aksci.com/sds/A519_SDS.pdf
https://www.ehs.com/blogs/benzoic-acid-uses-and-safety/
https://www.kha.com/sds-of-benzoic-acid-important-data-and-information-collected/
https://www.echemi.com/sds/4-bromo-2-methylbenzoic-acid-pd180727128400.html
https://store.apolloscientific.co.uk/storage/msds/OR52150_msds.pdf
https://aksci.com/sds/A519_SDS.pdf
https://www.ehs.com/blogs/benzoic-acid-uses-and-safety/
https://www.echemi.com/sds/4-bromo-2-methylbenzoic-acid-pd180727128400.html
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.echemi.com/sds/4-bromo-2-methylbenzoic-acid-pd180727128400.html
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52150_msds.pdf
https://aksci.com/sds/A519_SDS.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Benzoic-Acid_2024-06-27.docx
https://cloudsds.com/chemical-hazard-and-safety/benzoic-acid-hazards-and-how-to-manage-them-cloudsds/
https://aksci.com/sds/A519_SDS.pdf
https://www.ehs.com/blogs/benzoic-acid-uses-and-safety/
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Benzoic-Acid_2024-06-27.docx
https://www.fishersci.com/store/msds?partNumber=AC434780050&countryCode=US&language=en
https://www.ehs.com/blogs/benzoic-acid-uses-and-safety/
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Benzoic-Acid_2024-06-27.docx
https://cloudsds.com/chemical-hazard-and-safety/benzoic-acid-hazards-and-how-to-manage-them-cloudsds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the necessary workflow for safe handling and the logical

hierarchy of safety controls.

Preparation Phase

Handling Phase (in Fume Hood)

Cleanup & Disposal Phase

Review SDS & SOPs

Verify Fume Hood Certification

Don Appropriate PPE

Carefully Aliquot Chemical

Perform Reaction/Procedure

Keep Sash at Lowest Safe Position

Decontaminate Glassware

Segregate Halogenated Waste

Label & Store Waste Container

Request Waste Pickup
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Caption: Generalized workflow for safe handling.

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

(Least Effective)
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Caption: Hierarchy of safety controls.

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.
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Exposure Route First Aid Measures Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[5][16][17]

Skin Contact

Immediately remove

contaminated clothing. Flush

skin with copious amounts of

running water and soap for at

least 15 minutes. Seek medical

attention if irritation persists.

[5][6][14][17]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[5][6][14][18]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water.

Immediately call a poison

control center or seek

emergency medical help.

[1][17][18]

Spill and Leak Response
Minor Spills: For small spills of solid material, avoid generating dust.[2] Carefully sweep or

use a HEPA-filtered vacuum to clean up the material and place it in a sealed, labeled

container for disposal.[2][8]

Major Spills: Evacuate the area and prevent entry.[8] Contact your institution's environmental

health and safety (EHS) department immediately.

Fire Fighting: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam

extinguisher.[4] Wear self-contained breathing apparatus (SCBA) and full protective clothing
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to prevent contact with skin and eyes, as combustion may produce toxic fumes.[17]

Waste Disposal
Proper disposal is crucial to prevent environmental contamination.

Segregation: Halogenated organic waste must be collected separately from non-halogenated

waste.[11]

Labeling: Waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name(s) of the contents.[11][14]

Procedure: Collect all waste, including rinsates from cleaning glassware, in the designated

halogenated waste container.[11] Follow all local, state, and federal regulations for

hazardous waste disposal. Do not pour down the drain.[8][12]

Toxicological Information
While specific toxicological data for 4-Bromo-2,3-dimethylbenzoic acid is not available,

halogenated aromatic compounds as a class can pose long-term health risks.[19][20] They are

known for their environmental persistence and potential for bioaccumulation.[19] Chronic

exposure may lead to systemic effects, and as such, all routes of exposure should be

minimized as a matter of good laboratory practice.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. sigmaaldrich.com [sigmaaldrich.com]

4. cdhfinechemical.com [cdhfinechemical.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.elementalmicroanalysis.com/Downloads/SDS/4-BROMOBENZOIC%20ACID.pdf?y=23
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.ehs.com/blogs/benzoic-acid-uses-and-safety/
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Benzoic-Acid_2024-06-27.docx
https://www.benchchem.com/product/b1524940?utm_src=pdf-body
https://www.merckvetmanual.com/special-pet-topics/poisoning/halogenated-aromatic-poisoning-pcb-and-others
https://www.researchgate.net/publication/394005157_Halogenated_Aromatic_Compounds
https://www.merckvetmanual.com/special-pet-topics/poisoning/halogenated-aromatic-poisoning-pcb-and-others
https://store.apolloscientific.co.uk/storage/msds/OR52150_msds.pdf
https://www.benchchem.com/product/b1524940?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/4-bromo-2-methylbenzoic-acid-pd180727128400.html
https://store.apolloscientific.co.uk/storage/msds/OR52150_msds.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/108510?userType=undefined
https://www.cdhfinechemical.com/images/product/msds/37_607769928_4-BromoBenzoicAcid-CASNO-586-76-5-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. aksci.com [aksci.com]

6. fishersci.com [fishersci.com]

7. 4-Bromo-3,5-dimethylbenzoic acid | C9H9BrO2 | CID 17937142 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. ehs.com [ehs.com]

9. Benzoic Acid SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

10. 4-Bromobenzoic acid p-Bromobenzoic acid [sigmaaldrich.com]

11. benchchem.com [benchchem.com]

12. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

13. SDS of Benzoic Acid: Important Data and Information Collected – KHA Online-SDS
Management [kha.com]

14. braun.matse.illinois.edu [braun.matse.illinois.edu]

15. Benzoic Acid Hazards and How to Manage Them | CloudSDS [cloudsds.com]

16. tcichemicals.com [tcichemicals.com]

17. elementalmicroanalysis.com [elementalmicroanalysis.com]

18. fishersci.com [fishersci.com]

19. Halogenated Aromatic Poisoning (PCB and Others) - Special Pet Topics - Merck
Veterinary Manual [merckvetmanual.com]

20. researchgate.net [researchgate.net]

To cite this document: BenchChem. [4-Bromo-2,3-dimethylbenzoic acid safety data sheet
(SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1524940#4-bromo-2-3-dimethylbenzoic-acid-safety-
data-sheet-sds-information]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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